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Compound of Interest

Compound Name:
3-Pentanoyl-5,5-

diphenylhydantoin

Cat. No.: B1225710 Get Quote

Essential Safety and Handling Guide for 5,5-
Diphenylhydantoin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5,5-Diphenylhydantoin (Phenytoin). The following

procedures and recommendations are designed to ensure safe handling, storage, and disposal

of this compound.

Chemical Profile and Hazards

5,5-Diphenylhydantoin is an off-white, odorless, solid powder.[1] It is harmful if swallowed,

suspected of causing cancer, and may damage fertility or the unborn child.[1][2][3] The

compound can also form combustible dust concentrations in the air.[1][4]

Physical and Chemical Properties[1]

Appearance Off-white powder solid

Odor Odorless

Melting Point/Range 293.5 - 295 °C / 560.3 - 563 °F

Solubility Water soluble
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Hazard Identification[1][2][3]

Acute Oral Toxicity Category 4

Carcinogenicity Category 1B/2

Reproductive Toxicity Category 1B/2

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling 5,5-Diphenylhydantoin to protect

against potential health hazards.[5][6] The selection of appropriate PPE should be based on a

thorough risk assessment of the specific laboratory procedures being performed.[7]

Protection Type Required PPE
Specifications and Best

Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles.[2]

[7] A face shield may be

necessary where there is a

potential for splashing.[7]

Must conform to EN166 (EU)

or NIOSH (US) standards.[2]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

[1] A complete protective suit is

required to protect against

chemical splashes.[2]

Gloves must be inspected

before use and disposed of

properly after handling the

substance.[2] When double

gloving, one glove should be

under the gown cuff and one

over.[8]

Respiratory Protection

An air-purifying respirator with

appropriate cartridges should

be used if engineering controls

are insufficient.[2] For higher-

risk activities, a full-face

supplied-air respirator may be

necessary.[2]

Respirators must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17013~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:08:22~~5%205-Diphenylhydantoin~~
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/24037m.pdf
https://chemm.hhs.gov/ppe.htm
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17013~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:08:22~~5%205-Diphenylhydantoin~~
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of 5,5-

Diphenylhydantoin and ensuring a safe laboratory environment.

Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[2][4] Avoid contact with skin, eyes, and clothing

by wearing appropriate PPE.[2][4] Avoid dust formation and inhalation.[1][2][4] Use in a well-

ventilated area, preferably under a chemical fume hood.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4] Store

locked up.[4]

First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][4]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.[1][4]

Spill and Disposal Procedures
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Accidental spills and waste require careful management to prevent environmental

contamination and exposure.

Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.

[1][2] Sweep up the solid material, avoiding dust formation, and shovel it into a suitable,

closed container for disposal.[1][2][4]

Disposal: Waste is classified as hazardous and must be disposed of in accordance with

European Directives and local regulations.[1] Do not empty into drains.[2][4] Dispose of the

contents and container to an approved waste disposal plant.[4]

Visualized Workflows
Handling Protocol
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Don PPE
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Storage

Obtain Special Instructions

Read and Understand All Safety Precautions

Wear Chemical Resistant Gloves

Wear Protective Clothing/Gown

Wear Eye/Face Protection

Use Respiratory Protection

Work in a Well-Ventilated Area (Fume Hood)

Avoid Dust Formation

Avoid Contact with Skin, Eyes, and Clothing

Keep Container Tightly Closed

Store in a Dry, Cool, Well-Ventilated Place

Store Locked Up

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 5,5-Diphenylhydantoin.
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Disposal Protocol

Spill Response

Waste Disposal

Ensure Adequate Ventilation and Wear PPE

Sweep Up Solid Material (Avoid Dust)
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Caption: Protocol for the safe cleanup and disposal of 5,5-Diphenylhydantoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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